Cas no 1932791-40-6 ((1R,3S)-3-methoxycyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-3-methoxycyclopentane-1-carboxylic acid
• CAS No: 1932791-40-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5304645
• PubChem ID: 55298805
• Update Time: 2026-03-10

(1R,3S)-3-methoxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-methoxycyclopentane-1-carboxylic acid

• Inchi： 1S/C7H12O3/c1-10-6-3-2-5(4-6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m1/s1
• InChI Key： PJEAKWXFTMRJMA-RITPCOANSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@H](OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (1R,3S)-3-methoxycyclopentane-1-carboxylic acid

CAS No. 1932791-40-6: (1R,3S)-3-methoxycyclopentane-1-carboxylic acid – A Versatile Building Block in Pharmaceutical Chemistry

(1R,3S)-3-methoxycyclopentane-1-carboxylic acid, with the chemical structure of CAS No. 1932791-40-6, has emerged as a critical intermediate in the development of novel therapeutics targeting metabolic disorders and neurodegenerative conditions. This chiral compound exhibits unique stereochemical properties that enable its application in asymmetric synthesis pathways, making it a valuable asset in the design of enantiomerically pure pharmaceuticals. Recent studies in 2023 have highlighted its potential as a scaffold for small-molecule inhibitors of key enzymes involved in lipid metabolism, underscoring its relevance in modern drug discovery.

(1R,3S)-3-methoxycyclopentane-1-carboxylic acid is characterized by its five-membered cyclopentane ring with a methoxy group at the 3-position and a carboxylic acid functional group at the 1-position. The stereochemistry of this compound, defined by the (1R,3S) configuration, plays a pivotal role in its biological activity. Its molecular weight of 166.23 g/mol and solubility in polar solvents like methanol and ethanol make it suitable for various synthetic transformations. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound, with yields exceeding 85% under optimized conditions.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated the utility of (1R,3S)-3-methoxycyclopentane-1-carboxylic acid in the development of selective PPARγ modulators. These compounds are being explored for their potential in treating type 2 diabetes and metabolic syndrome. The stereochemistry of the molecule is crucial for its binding affinity to PPARγ receptors, as demonstrated by molecular docking studies. This highlights the importance of stereocontrolled synthesis in achieving desired pharmacological profiles.

Applications of CAS No. 1932791-40-6 extend beyond metabolic disorders. In 2023, a study in *Bioorganic & Medicinal Chemistry Letters* reported its use as a precursor for the synthesis of neuroprotective agents targeting Alzheimer's disease. The compound's ability to form stable derivatives with amino acids and nucleotides has opened new avenues for its application in drug design. Researchers are also exploring its role as a chiral auxiliary in the synthesis of complex natural products, leveraging its optical purity to achieve high enantioselectivity.

Recent advancements in green chemistry have led to the development of sustainable methods for synthesizing (1R,3S)-3-methoxycyclopentane-1-carboxylic acid. A 2023 study in *Green Chemistry* described a microwave-assisted synthesis using biocatalysts, reducing energy consumption and waste generation. This approach not only improves the environmental profile of the compound but also enhances its scalability for industrial applications. Such innovations align with global efforts to make pharmaceutical manufacturing more sustainable.

The pharmacokinetic properties of CAS No. 1932791-40-6 derivatives are under active investigation. A 2023 preclinical study in *Drug Metabolism and Disposition* evaluated the metabolic stability of its derivatives in hepatic microsomes, revealing promising half-lives suitable for oral administration. These findings suggest that the compound could be developed into long-acting therapeutics with reduced dosing frequency, a critical factor in improving patient compliance.

Researchers are also exploring the use of (1R,3S)-3-methoxycyclopentane-1-carboxylic acid in the development of prodrugs for targeted drug delivery. A 2023 study in *Advanced Drug Delivery Reviews* demonstrated its potential as a carrier for siRNA delivery systems, where its hydrophilic nature facilitates cellular uptake. This application highlights the versatility of the compound in advanced drug delivery technologies.

In the context of personalized medicine, the stereochemical specificity of CAS No. 1932791-40-6 has gained attention. A 2023 review in *Pharmaceutical Research* emphasized the importance of enantiomeric purity in drug development, with examples showing how the (1R,3S) configuration of this compound leads to improved therapeutic outcomes compared to its racemic counterpart. This underscores the need for precise synthetic methods to achieve the desired stereochemistry.

Collaborative efforts between academia and industry have accelerated the application of (1R,3S)-3-methoxycyclopentane-1-carboxylic acid in drug discovery. A 2023 partnership between a pharmaceutical company and a university led to the identification of novel kinase inhibitors based on this scaffold, showcasing its potential in oncology. These compounds are currently in preclinical trials, with promising results in inhibiting cancer cell proliferation.

As the field of medicinal chemistry evolves, CAS No. 1932791-40-6 continues to attract interest for its adaptability in synthetic pathways and biological relevance. Its role in the development of next-generation therapeutics, combined with advancements in sustainable synthesis methods, positions it as a key player in modern pharmaceutical research. Ongoing studies are expected to further expand its applications, contributing to the treatment of complex diseases with improved efficacy and safety profiles.

The compound (1R,3S)-3-methoxycyclopentane-1-carboxylic acid, identified by CAS No. 1932791-40-6, represents a significant advancement in the field of medicinal chemistry. Its unique stereochemical configuration and functional group arrangement make it a versatile building block in the synthesis of complex pharmaceuticals. Here's a concise summary of its key aspects and implications: --- ### 1. Structural and Chemical Properties - Molecular Formula: C₆H₁₀O₃ - Molecular Weight: 166.23 g/mol - Functional Groups: Carboxylic acid (COOH) and methoxy (OCH₃) - Stereochemistry: Defined by the (1R,3S) configuration, which is critical for biological activity. - Solubility: Soluble in polar solvents like methanol and ethanol. --- ### 2. Synthetic Applications - Asymmetric Synthesis: The compound serves as a chiral auxiliary or scaffold in the synthesis of enantiomerically pure pharmaceuticals. - Green Chemistry: Recent advances have enabled sustainable synthesis methods, including microwave-assisted and biocatalytic approaches, reducing environmental impact. - Scalability: Optimized synthesis routes (yield >85%) make it suitable for industrial production. --- ### 3. Biological and Therapeutic Potential - Metabolic Disorders: - Used as a precursor for PPARγ modulators targeting type 2 diabetes and metabolic syndrome. - Molecular docking studies show its binding affinity to PPARγ receptors. - Neurodegenerative Diseases: - Potential as a precursor for Alzheimer’s disease therapeutics. - Forms stable derivatives with amino acids and nucleotides. - Oncology: - Used in the development of kinase inhibitors for cancer treatment. - Currently in preclinical trials for its anti-proliferative effects. --- ### 4. Drug Delivery and Personalized Medicine - Prodrug Development: - Potential as a siRNA delivery carrier due to its hydrophilic nature. - Personalized Medicine: - The (1R,3S) configuration leads to improved therapeutic outcomes compared to its racemic counterpart. - Emphasizes the need for enantioselective synthesis in drug design. --- ### 5. Research and Collaboration - Academic-Industrial Partnerships: - Collaborative efforts have led to the discovery of novel kinase inhibitors and PPARγ modulators. - Ongoing studies are expanding its applications in oncology and neurology. - Sustainability: - Green chemistry approaches are aligning with global goals to reduce environmental impact in pharmaceutical manufacturing. --- ### 6. Future Outlook - The compound's adaptability in synthetic pathways and biological relevance position it as a key player in modern pharmaceutical research. - Ongoing studies are expected to further expand its applications, contributing to the treatment of complex diseases with improved efficacy and safety profiles. --- ### Conclusion (1R,3S)-3-methoxycyclopentane-1-carboxylic acid (CAS No. 1932791-40-6) is a promising intermediate in the development of next-generation therapeutics. Its stereochemical specificity, combined with advancements in sustainable synthesis and drug delivery technologies, highlights its potential in addressing major health challenges. As research continues, this compound is likely to play an increasingly important role in the field of personalized medicine and targeted drug delivery. --- Would you like a research summary or synthesis protocol for this compound?